Cas no 652971-20-5 ((3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid)

(3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. Its stereospecific (3S,4R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability during synthetic transformations, while the phenyl and carboxyl substituents provide versatile reactivity for further derivatization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including peptidomimetics and small-molecule inhibitors. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for medicinal chemistry and drug discovery research.

(3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid structure

652971-20-5 structure

Product Name:(3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid

CAS No:652971-20-5

MF:C₁₇H₂₃NO₄

MW:305.36882519722

CID:401405

PubChem ID:67330323

Update Time:2025-06-08

(3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid
- (3S,4R)-trans-N-(tert-butoxycarbonyl)-4-phenyl-3-carboxypiperidine
- 1,3-PIPERIDINEDICARBOXYLIC ACID, 4-PHENYL-, 1-(1,1-DIMETHYLETHYL) ESTER, (3S,4R)-
- (3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid
- P18812
- SCHEMBL2240156
- trans-1-[(t-Butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid
- 652971-20-5
- 170838-49-0
- trans-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid
- trans-1-(Boc)-4-phenylpiperidine-3-carboxylic acid
- UHRXHCZPUWORFZ-UONOGXRCSA-N
- MFCD30803503
- PS-20350
- (3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylicacid
- (3S,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylpiperidine-3-carboxylic acid
- DTXSID20736839
- trans-N-Boc-4-phenyl-nipecotic acid
- Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(21)18-10-9-13(14(11-18)15(19)20)12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,20)/t13-,14+/m0/s1
- InChI Key： UHRXHCZPUWORFZ-UONOGXRCSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@@H](C2C=CC=CC=2)[C@H](C(=O)O)C1)=O

Computed Properties

Exact Mass: 305.16270821g/mol
Monoisotopic Mass: 305.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 66.8Å²

(3S,4R)-1-[(tert-butoxy)carbonyl]-4-phenylpiperidine-3-carboxylic acid Pricemore >>

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Chemenu	CM374291-1g	(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	652971-20-5	95%+	1g	$1389	2022-08-31
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